Cas no 108370-27-0 (1-methyl-2,3-dihydro-1h-benzo[a]anthracen-4-one)

• Product name: 1-methyl-2,3-dihydro-1h-benzo[a]anthracen-4-one
• CAS No: 108370-27-0
• MF: C₁₉H₁₆O
• MW: 260.329745292664
• CID: 1189924
• PubChem ID: 13906556

1-methyl-2,3-dihydro-1h-benzo[a]anthracen-4-one Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2,3-dihydro-1h-benzo[a]anthracen-4-one
• 1-Methyl-2,3-dihydrotetraphen-4(1H)-one
• 108370-27-0
• DTXSID50552266

• Inchi： InChI=1S/C19H16O/c1-12-6-9-18(20)16-8-7-15-10-13-4-2-3-5-14(13)11-17(15)19(12)16/h2-5,7-8,10-12H,6,9H2,1H3
• InChI Key： DZZRXYZXTHICKW-UHFFFAOYSA-N
• SMILES： CC1CCC(=O)C2=C1C3=CC4=CC=CC=C4C=C3C=C2

Computed Properties

• Exact Mass: 260.12018
• Monoisotopic Mass: 260.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07